Potassium chromate

• CAS No.: 7789-00-6
• Product Name: Potassium chromate
• Molecular Formula: K2CrO4; CrK2O4
• Molecular Weight: 194.19 g/mol
• IUPAC Name: dipotassium;dioxido(dioxo)chromium
• Standard InChI: InChI=1S/Cr.2K.4O/q;2*+1;;;2*-1
• Standard InChIKey: XMXNVYPJWBTAHN-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)[O-].[K+].[K+]
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[K+].[K+]
• Boiling Point: 1000 °C
• Colorform: Yellow orthorhombic crystals; Lemon-yellow crystals
• Density: 2.73 at 64.4 °F (USCG, 1999); 2.73; Density (at 18 °C): 2.73 g/cm³
• Melting Point: 975 °C; 968 °C
• Physical Description: Potassium chromate is a yellow crystalline solid. It is soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in making pigments for paints and inks, as a fungicide, and to make other chromium compounds.; YELLOW CRYSTALS.
• Description: Potassium Chromate is a yellowish, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Potassium chromate is highly corrosive and is a strong oxidizing agent. This substance is used in the manufacture of dyes and in textile dyeing processes. Potassium chromate primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Potassium chromate is a yellow crystalline solid. It is soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in making pigments for paints and inks, as a fungicide, and to make other chromium compounds.; Potassium chromate is a potassium salt consisting of potassium and chromate ions in a 2:1 ratio. It has a role as a carcinogenic agent and an oxidising agent. It contains a chromate(2-).
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 65.0 g/100 g water at 25 °C; In water, 39.96 wt% at 20 °C; 45.0 wt% at 100 °C; 62.9 g/100 cc water at 20 °C; 79.2 g/100 cc water at 100 °C; Insoluble in alcohol, acetone, phenyl cyanide; Solubility in water, g/100ml at 20 °C: 62.9 (good)
• Synonyms: ipotassium chromate; dipotassium chromate; potassium chromate; potassium chromate(VI); potassium chromate(VI), 51Cr-labeled
• Vapor Pressure: Zero; Vapor pressure at 20 °C: negligible
• PubChem Compound: 24597
• Last Modified: Nov 11 2021